Cas no 1160995-19-6 (tert-butyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate)

• Product Name: tert-butyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate
• CAS No: 1160995-19-6
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD12400787
• CID: 1025708
• PubChem ID: 46839996
• Update Time: 2025-06-29

tert-butyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
• tert-butyl 2-methyl-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylate
• tert-butyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate

• MDL： MFCD12400787
• Inchi： 1S/C12H17N3O2/c1-8-13-5-9-6-15(7-10(9)14-8)11(16)17-12(2,3)4/h5H,6-7H2,1-4H3
• InChI Key： YXNOCWXSPOTSLB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C=NC(C)=N2)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.13200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.179
• PSA: 55.32000
• LogP: 1.97360

Additional information on tert-butyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate

Introduction to Tert-butyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate (CAS No. 1160995-19-6)

Tert-butyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate, identified by its CAS number 1160995-19-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a tert-butyl group and a methyl substituent at strategic positions within its molecular framework enhances its pharmacological profile, making it a promising candidate for further investigation.

The pyrrolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, derivatives of this class have been explored for their roles in modulating enzyme activity, particularly kinases and other signaling proteins. The carboxylate moiety in the compound’s structure not only contributes to its solubility but also serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel heterocyclic compounds like Tert-butyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate. These methodologies allow researchers to predict binding affinities and optimize pharmacokinetic profiles before experimental synthesis. Such computational approaches have been instrumental in identifying lead compounds for treating a range of diseases, including cancer and inflammatory disorders.

In the context of oncology research, pyrrolopyrimidine derivatives have shown promise as inhibitors of aberrantly activated kinases that drive tumor growth. The tert-butyl group, in particular, has been demonstrated to improve metabolic stability and reduce unwanted side reactions, making it an attractive feature for drug development. Furthermore, the methyl substituent at the 2-position can fine-tune electronic properties, influencing both binding affinity and selectivity.

Experimental studies have begun to elucidate the biological activity of Tert-butyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate. Initial assays suggest that it exhibits moderate inhibition against certain kinases, with potential applications in preclinical models of solid tumors. The compound’s ability to penetrate cellular membranes and reach intracellular targets is also being evaluated through dynamic cell-based assays. These efforts are part of a broader trend toward developing small molecules that can modulate complex signaling pathways implicated in human disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the pyrrolopyrimidine core efficiently. The introduction of the tert-butyl group and the methyl substituent is achieved through selective functionalization strategies that preserve the integrity of sensitive functional groups within the molecule.

As research progresses, modifications to the structure of Tert-butyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate will likely focus on enhancing its bioavailability and reducing off-target effects. For instance, exploring alternative substituents at the 2-position or incorporating additional heterocycles may yield derivatives with improved pharmacological properties. Such modifications are guided by both experimental data and predictive modeling studies aimed at optimizing drug-like characteristics.

The compound’s potential extends beyond oncology; it may also find applications in treating inflammatory diseases or infectious disorders where kinase inhibition plays a role. The versatility of pyrrolopyrimidine derivatives makes them valuable tools for addressing multiple therapeutic areas simultaneously. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical candidates that can benefit patients worldwide.

Future directions in the study of Tert-butyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate include exploring its role in combination therapies with other small molecules or biologics. Such combinations may enhance therapeutic efficacy while minimizing resistance development—a critical consideration in modern drug design. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological targets and elicits its effects.

In summary,Tert-butyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate (CAS No. 1160995-19-6) represents a significant advancement in heterocyclic chemistry with potential applications across multiple therapeutic domains. Its unique structural features—particularly the tert-butyl group, the methyl substituent, and the pyrrolopyrimidine core—make it an attractive scaffold for further medicinal chemistry exploration. As research continues to uncover new biological functions and synthetic strategies for this class of compounds,Tert-butyl 2-methyl-5H,6H...